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Compound of Interest

Compound Name: 2-OxoMirabegron

Cat. No.: B15293874 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The information provided in this document is based on publicly available scientific

literature. The term "2-OxoMirabegron" was not found to be a designated name for any known

degradation product or metabolite of Mirabegron in the reviewed literature. Therefore, this

guide focuses on the comprehensive stability and degradation pathways of the parent

compound, Mirabegron.

Introduction
Mirabegron is a potent and selective β3-adrenoceptor agonist used for the treatment of

overactive bladder. A thorough understanding of its stability and degradation profile is crucial

for the development of safe, effective, and stable pharmaceutical formulations. This technical

guide provides a detailed overview of the stability of Mirabegron under various stress

conditions and elucidates its degradation pathways based on current scientific findings.

Summary of Stability
Forced degradation studies have been conducted on Mirabegron in accordance with the

International Council for Harmonisation (ICH) guidelines. These studies indicate that

Mirabegron is susceptible to degradation under hydrolytic (acidic and basic) and oxidative

conditions. However, the drug has been found to be stable under thermal and photolytic stress.

Table 1: Summary of Mirabegron Stability under Various Stress Conditions
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Stress Condition Observations Reference(s)

Acidic Hydrolysis Degradation observed. [1][2]

Basic Hydrolysis Degradation observed. [1][2]

Neutral Hydrolysis

Generally stable, though some

studies show minor

degradation.

[1][2]

Oxidative
Significant degradation

observed.
[1][2]

Thermal Stable. [1]

Photolytic Stable. [1]

Degradation Pathways
The degradation of Mirabegron primarily proceeds through two main pathways: hydrolysis of

the amide linkage and oxidation of the molecule.

Hydrolytic Degradation
Hydrolysis of the amide bond in Mirabegron leads to the formation of 2-(2-aminothiazol-4-

yl)acetic acid and 4-(2-((2R)-2-hydroxy-2-phenylethyl)amino)ethyl)aniline. This pathway is

significant under both acidic and basic conditions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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